Cas no 4977-17-7 (Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI))

Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI) structure
4977-17-7 structure
Product Name:Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI)
CAS No:4977-17-7
MF:C13H11N3O3
MW:257.244742631912
CID:326431
PubChem ID:4044398
Update Time:2025-04-19

Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzophenone,2-amino-5-nitro-, oxime (7CI,8CI)
    • (E)-(2-Amino-5-nitrophenyl)(phenyl)methanone oxime
    • N-[(2-amino-5-nitrophenyl)-phenylmethylidene]hydroxylamine
    • 5-Nitro-2-amino-benzophenon-oxim
    • anti-5-Nitro-2-amino-benzophenon-oxim
    • syn-2-Amino-5-nitro-benzophenon-oxim
    • syn-5-Nitro-2-amino-benzophenon-oxim
    • 4977-17-7
    • Oprea1_203790
    • DTXSID70398729
    • Inchi: 1S/C13H11N3O3/c14-12-7-6-10(16(18)19)8-11(12)13(15-17)9-4-2-1-3-5-9/h1-8,17H,14H2
    • InChI Key: ONHUMNWRIVWZHH-UHFFFAOYSA-N
    • SMILES: ON=C(C1C=CC=CC=1)C1C=C(C=CC=1N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.08000
  • Monoisotopic Mass: 257.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.43000
  • LogP: 3.50800
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